Isoprene (1 mg/mL in Methanol)

• CAS No.: 78-79-5
• Product Name: Isoprene (1 mg/mL in Methanol)
• Molecular Formula: C5H8; CH2=C(CH3)CH=CH2; C5H8
• Molecular Weight: 68.12 g/mol
• IUPAC Name: 2-methylbuta-1,3-diene
• Standard InChI: InChI=1S/C5H8/c1-4-5(2)3/h4H,1-2H2,3H3
• Standard InChIKey: RRHGJUQNOFWUDK-UHFFFAOYSA-N
• Impurities: Impurities in isoprene specified for the preparation of high cis-polyisoprene include: isoprene dimer, 0.1 wt% (max); alpha olefins, 1 wt% (max); beta olefins, 2.8 wt% (max); acetylenes, 50 ppm; allenes, 50 ppm; carbonyls, 10 ppm; sulfur, 5 ppm; piperylene, 80 ppm; cyclopentadiene, 1 ppm; peroxides, 5 ppm; acetonitrile, 8 ppm; Industrial suspensions of the elastomer in water, termed "rubber latex", generally contain small amounts of the monomers and other toxic chemicals. /Natural latex/
• SMILES: CC(=C)C=C
• Canonical SMILES: CC(=C)C=C
• Boiling Point: 93 °F at 760 mm Hg (NTP, 1992); 34.0 °C; 34.067 °C; 34 °C
• Colorform: Colorless volatile liquid; Colorless, watery liquid; Nearly colorless and transparent in thin layers.; Amorphous when unstretched, but has oriented crystalline structure on stretching /Cured (unvulcanized)/
• Density: 0.681 at 68 °F (USCG, 1999); 0.679 g/cu cm at 20 °C; 0.906-0.916 g/cu cm @ 20 °C; Relative density (water = 1): 0.7
• Flash Point: -65 °F (NTP, 1992); -65 °F (-54 °C) (Closed cup)
• Melting Point: -184 °F (NTP, 1992); -145.9 °C; -145.95 °C; The generally accepted crystal melting temperature of natural rubber is 30 °C.; -146 °C
• Physical Description: Isoprene, stabilized appears as a clear colorless liquid with a petroleum-like odor. Density 5.7 lb / gal. Flash point -65°F. Boiling point 93°F. May polymerize exothermically if heated or contaminated. If polymerization takes place inside a closed container, the container may rupture violently. Less dense than water and insoluble in water. Vapors heavier than air.; Liquid; OtherSolid; OtherSolid; VERY VOLATILE COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Isoprene is an unsaturated pentahydrocarbon, Isoprene is found in certain plants or obtained by distillation of caoutchouc or gutta-percha. In plants, it is elementary in the formation of isoprenoids, fat-soluble vitamins, carotenoids and related pigments. Isoprenes contribute to flavors and fragrances of essential oils and other plant-derived substances. (NCI04); Isoprene is a hemiterpene with the formula CH2=C(CH3)CH=CH2; the monomer of natural rubber and a common structure motif to the isoprenoids, a large class of other naturally occurring compounds. It has a role as a plant metabolite. It is an alkadiene, a hemiterpene and a volatile organic compound.; Isoprene, stabilized appears as a clear colorless liquid with a petroleum-like odor. Density 5.7 lb / gal. Flash point -65°F. Boiling point 93°F. May polymerize exothermically if heated or contaminated. If polymerization takes place inside a closed container, the container may rupture violently. Less dense than water and insoluble in water. Vapors heavier than air.
• Shelf Life: Stable under recommended storage conditions. Contains the following stabilizer(s): 4-tert-Butylpyrocatechol (>/= 100 to Latex can be defined as a stable aqueous dispersion containing discrete polymer particles about 0.05 to 5 um in diameter.
• Solubility: less than 1 mg/mL at 70.7° F (NTP, 1992); 0.01 M; In water, 642 mg/L at 25 °C; Practically insoluble in water; Miscible with ethanol, ethyl ether, acetone, benzene; Soluble in alcohol, ether, hydrocarbon solvents; Natural rubber is soluble in most aliphatic, aromatic, and chlorinated solvents, but its high molecular weight makes it difficult to dissolve.; Practically insol in water, alcohol, dil acids, or alkali; sol in abs ether, chloroform, most fixed or volatile oils, petroleum ether, carbon disulfide, oil of turpentine.; Raw rubber dissolves (or at least swells very strongly) in many organic liquids such as benzene, petroleum ether, crude petroleum, and carbon tetrachloride. In contrast, vulcanized rubber can only swell because the chemical cross-liking prevents dissolution.; Solubility in water, mg/l at 25 °C: 642 (very poor)
• Synonyms: 2-Methyl-1,3-butadiene; 2-Methylbutadiene; 3-Methyl-1,3-butadiene; Isopentadiene; NSC 9237
• Vapor Density: 2.35 (NTP, 1992) (Relative to Air); 2.35 (Air = 1); (Air= 1); Relative vapor density (air = 1): 2.4
• Vapor Pressure: 400 mm Hg at 59.7 °F ; 493 mm Hg at 68° F (NTP, 1992); 550.05 mmHg; 550 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 53.2
• PubChem Compound: 6557
• Last Modified: Nov 11 2021